Cas no 117411-09-3 (Coenzyme A, S-benzenepropanoate)

Coenzyme A, S-benzenepropanoate structure
117411-09-3 structure
Coenzyme A, S-benzenepropanoate
117411-09-3
C30H44N7O17P3S
899.693460000001
203914
3081660

Coenzyme A, S-benzenepropanoate Properties

Names and Identifiers

    • Coenzyme A,S-benzenepropanoate
    • phenylpropionyl-coenzyme A
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
    • Coenzyme A, phenylpropionyl-
    • Phenylpropionyl-coa
    • S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-phenylpropanethioate (non-preferred name)
    • 3-phenylpropanoyl-CoA
    • Coenzyme A, S-benzenepropanoate
    • 3-phenylpropionyl-coenzyme A
    • dihydrocinnamoyl-CoA
    • 3-phenylpropionyl-CoA
    • dihydrocinnamoyl-coenzyme A
    • 117411-09-3
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-phenylpropanethioate
    • 9-{5-O-[{[(3,4-Dihydroxy-4-{[3-hydroxy-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}imino)propyl]imino}-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
    • DTXSID50922420
    • 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl]dihydrogen diphosphate}
    • Phenylpropionyl-coenzyme A
    • CHEBI:85675
    • 3-Phenylpropionyl CoA
    • C30H44N7O17P3S
    • Phenylpropionyl-CoA; (Acyl-CoA); [M+H]+;
    • SCHEMBL1490244
    • Q27158699
    • +Expand
    • HYSDRCZPYSOWME-UHFFFAOYSA-N
    • InChI=1S/C30H44N7O17P3S/c1-30(2,25(41)28(42)33-11-10-20(38)32-12-13-58-21(39)9-8-18-6-4-3-5-7-18)15-51-57(48,49)54-56(46,47)50-14-19-24(53-55(43,44)45)23(40)29(52-19)37-17-36-22-26(31)34-16-35-27(22)37/h3-7,16-17,19,23-25,29,40-41H,8-15H2,1-2H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)
    • O=C(CCNC(C(C(COP(OP(OCC1OC(N2C=NC3C(=NC=NC2=3)N)C(O)C1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)NCCSC(CCC1C=CC=CC=1)=O

Computed Properties

  • 899.173
  • 9
  • 22
  • 23
  • 899.173
  • 58
  • 1540
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • -3.8
  • 389Ų

Experimental Properties

  • 2.55930
  • 425.34000
  • 1.702
  • 1.76

Coenzyme A, S-benzenepropanoate Synthesis

Synthetic Circuit 1

30801-99-1 30801-99-1
71-52-3 71-52-3
117411-09-3 117411-09-3
524-14-1 524-14-1
Reaction Conditions
1.1
Reference
Rational Control of Polyketide Extender Units by Structure-Based Engineering of a Crotonyl-CoA Carboxylase/Reductase in Antimycin Biosynthesis
By Zhang, Lihan et al, Angewandte Chemie, 2015, 54(45), 13462-13465

Synthetic Circuit 2

501-52-0 501-52-0
32586-82-6 32586-82-6
85-61-0 85-61-0
117411-09-3 117411-09-3
Reaction Conditions
1.1R:SOCl2, 3 h, reflux
2.1S:THF, 24 h, rt
3.1R:NaI, S:Me2CO, 24 h, rt
4.1R:NaOH, S:H2O, 24 h, rt, pH 9
4.2R:HCl, S:H2O, rt, pH 2
Reference
Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium
By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Synthetic Circuit 3

140-10-3 140-10-3
108-98-5 108-98-5
85-61-0 85-61-0
124-38-9 124-38-9
117411-09-3 117411-09-3
1527491-97-9 1527491-97-9
Reaction Conditions
1.1R:SOCl2, S:CH2Cl2, overnight, reflux; reflux → rt
1.2S:CH2Cl2, overnight, rt
1.3R:Et3N, S:CH2Cl2, rt
2.1S:H2O, S:THF, overnight, rt, pH 8.5
3.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
3.2R:Cl3CCO2H, S:H2O
Reference
Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility
By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Synthetic Circuit 4

501-52-0 501-52-0
18439-24-2 18439-24-2
117411-09-3 117411-09-3
Reaction Conditions
1.1R:Et3N, S:CH2Cl2, 30 min, rt; 10 min, cooled
1.2R:ClCO2Et, 10 min, rt; 2 h, rt
1.3R:KHCO3, S:H2O, S:THF, pH 7.5; 30 min, rt, pH 8.0
1.4R:HClO4, S:H2O, pH 4.5
Reference
Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA
By Sobhi, Hany F. et al, Analytical Biochemistry, 2010, 401(1), 114-124

Coenzyme A, S-benzenepropanoate Raw materials

Coenzyme A, S-benzenepropanoate Preparation Products

Coenzyme A, S-benzenepropanoate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
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17558870519
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:117411-09-3)
TANG SI LEI
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